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Compound of Interest

Compound Name: NBI-35965

Cat. No.: B1676989

Disclaimer: This document provides general guidance for the disposal of the research chemical
NBI-35965. Specific disposal procedures are mandated by the manufacturer's Safety Data
Sheet (SDS), which should be obtained and followed meticulously. The information below is
intended to supplement, not replace, the formal SDS.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. NBI-35965, a selective corticotropin-releasing factor 1 (CRF1) antagonist, requires
careful management throughout its lifecycle, including its ultimate disposal. In the absence of a
publicly available Safety Data Sheet (SDS), the following procedural guidance is based on
general best practices for the disposal of non-hazardous and potentially hazardous research
compounds.

Pre-Disposal Considerations

Before initiating any disposal protocol, it is crucial to consult the compound's SDS. This
document contains detailed information regarding physical and chemical properties, hazards,
and specific handling and disposal instructions. If the SDS is not readily available, it must be
requested from the supplier.

General Disposal Workflow for Research Chemicals

The disposal of any chemical, including NBI-35965, should follow a structured and compliant
workflow. This ensures that all safety and regulatory requirements are met.
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Figure 1. General workflow for the safe disposal of laboratory chemical waste.
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Step-by-Step Disposal Guidance

Based on standard laboratory safety protocols, the following steps should be taken for the
disposal of NBI-35965:

o Consult the Safety Data Sheet (SDS): This is the most critical step. The SDS will provide
specific information on the hazards of NBI-35965 and the required disposal methods.

o Characterize the Waste: Determine the nature of the waste containing NBI-35965.

o Solid Waste: Unused or expired pure compound, contaminated personal protective
equipment (PPE) such as gloves and weighing papers.

o Liquid Waste: Solutions of NBI-35965 in various solvents. It is crucial to identify all
components of the liquid waste.

e Segregate Waste Streams: Never mix incompatible waste streams.

o Solid waste contaminated with NBI-35965 should be collected in a designated, sealed
container clearly labeled "Solid Chemical Waste" and listing "NBI-35965" as a constituent.

o Liquid waste containing NBI-35965 should be collected in a chemically resistant container.
The container must be labeled with the full chemical names of all components, including
solvents and their approximate concentrations.

e Proper Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and a complete list
of contents.

o Containers should be kept sealed when not in use.

o Store waste in a designated Satellite Accumulation Area (SAA) that is secure and away
from general laboratory traffic.

» Arrange for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the chemical waste.

o Do not attempt to dispose of NBI-35965 down the drain or in the regular trash unless
explicitly permitted by the SDS and your institutional policies for non-hazardous materials.

Quantitative Data for Chemical Waste Management

While specific quantitative data for NBI-35965 is not available without the SDS, general
principles for laboratory chemical waste accumulation should be followed.

Parameter Guideline Rationale
] ] 55 gallons (for hazardous Regulatory limit for satellite
Maximum Container Volume ]
waste) accumulation areas.
] ] ] ) o Institutional policy to ensure
Maximum Accumulation Time 1 year (or until container is full)

timely disposal.

To prevent corrosion of
plumbing and adverse

pH of Agqueous Waste Between 6.0 and 9.0 ] ]
reactions in the sewer system

if permitted for drain disposal.

Experimental Protocols

No specific experimental protocols for the neutralization or deactivation of NBI-35965 are
publicly available. Any such procedures would be detailed in the manufacturer's SDS.
Attempting to neutralize or treat chemical waste without a validated protocol is highly
dangerous and should not be performed.

In conclusion, the safe and proper disposal of NBI-35965 is a critical aspect of laboratory
safety. The cornerstone of this process is the Safety Data Sheet, which must be consulted for
specific guidance. In its absence, adherence to general best practices for chemical waste
management, as outlined above, is essential. Always work in accordance with your institution's
specific policies and procedures for hazardous waste disposal.
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 To cite this document: BenchChem. [Prudent Disposal Procedures for the Research
Compound NBI-35965]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676989#nbi-35965-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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